Cas no 82700-43-4 (Propanedial, (phenylmethylene)-)
82700-43-4 structure
Product Name:Propanedial, (phenylmethylene)-
CAS No:82700-43-4
MF:C10H8O2
MW:160.169322967529
CID:686947
PubChem ID:583063
Update Time:2025-04-19
Propanedial, (phenylmethylene)- Chemical and Physical Properties
Names and Identifiers
-
- Propanedial, (phenylmethylene)-
- 2-Benzylidenemalonaldehyde
- 2-benzylidenepropanedial
- 2-benzylidene-propanedial
- DTXSID00342573
- 2-Benzylidenemalonaldehyde #
- Benzylidenemalonaldehyde
- Benzalmalonic dialdehyde
- 82700-43-4
- XMXUYXIFVYQLKJ-UHFFFAOYSA-N
-
- Inchi: 1S/C10H8O2/c11-7-10(8-12)6-9-4-2-1-3-5-9/h1-8H
- InChI Key: XMXUYXIFVYQLKJ-UHFFFAOYSA-N
- SMILES: O=C/C(/C=O)=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 160.052429494g/mol
- Monoisotopic Mass: 160.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 34.1Ų
Propanedial, (phenylmethylene)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
82700-43-4 (Propanedial, (phenylmethylene)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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